Arsenious acid, calcium salt

• IUPAC Name: tricalcium;diarsorite
• InChI: InChI=1S/2AsO3.3Ca/c2*2-1(3)4;;;/q2*-3;3*+2
• InChI Key: MHUYNKTVRSCHBE-UHFFFAOYSA-N
• Canonical SMILES: [O-][As]([O-])[O-].[O-][As]([O-])[O-].[Ca+2].[Ca+2].[Ca+2]
• Molecular Formula: As2Ca3O6
• DSSTOX Substance ID: DTXSID60181622
• Molecular Weight: 366.07 g/mol
• CAS No.: 27152-57-4

Description

Calcium arsenate (Ca₃(AsO₄)₂), also known as tricalcium diarsorate, is an inorganic compound derived from arsenic acid (H₃AsO₄) . It has a CAS number of 7778-44-1 and is historically significant as a pesticide, particularly in cotton farming . Commercial products often contain mixtures of calcium arsenate and calcium arsenite (AsIII), complicating their environmental and toxicological profiles . The compound’s solubility in water is pH-dependent, with arsenic concentrations reaching 2500–3500 mg/L in Toxicity Characteristic Leaching Procedure (TCLP) tests, indicating significant environmental mobility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of arsenious acid, calcium salt typically involves the reaction of calcium hydroxide (Ca(OH)₂) with arsenious acid (H₃AsO₃). The reaction can be represented as follows:

$$Ca(OH)_2 + 2H_3AsO_3 \rightarrow Ca(AsO_2)_2 + 4H_2O$$Ca(OH)2​+2H3​AsO3​→Ca(AsO2​)2​+4H2​O

This reaction is usually carried out in an aqueous medium at room temperature. The resulting product is then filtered and dried to obtain the solid calcium arsenite.

Industrial Production Methods

Industrial production of calcium arsenite follows a similar synthetic route but on a larger scale. The process involves the controlled addition of calcium hydroxide to a solution of arsenious acid under continuous stirring. The reaction mixture is then allowed to settle, and the precipitate is collected, washed, and dried.

Chemical Reactions Analysis

Types of Reactions

Arsenious acid, calcium salt undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form calcium arsenate (Ca₃(AsO₄)₂).

Reduction: It can be reduced to elemental arsenic under certain conditions.

Substitution: It can react with other metal salts to form different arsenites.

Common Reagents and Conditions

Oxidation: Oxidizing agents such as hydrogen peroxide (H₂O₂) or potassium permanganate (KMnO₄) can be used.

Reduction: Reducing agents like hydrogen gas (H₂) or zinc (Zn) in acidic conditions.

Substitution: Metal salts like sodium chloride (NaCl) or potassium nitrate (KNO₃) in aqueous solutions.

Major Products Formed

Oxidation: Calcium arsenate (Ca₃(AsO₄)₂)

Reduction: Elemental arsenic (As)

Substitution: Various metal arsenites depending on the metal salt used.

Scientific Research Applications

Chemistry

Calcium arsenite serves as a reagent in various chemical reactions. Its unique properties allow it to participate in:

• Oxidation Reactions: It can be oxidized to form calcium arsenate (Ca₃(AsO₄)₂).
• Reduction Reactions: Under specific conditions, it can be reduced to elemental arsenic.
• Substitution Reactions: It can react with other acids to form different salts.

Table 1: Chemical Reactions of Calcium Arsenite

Reaction Type	Product Formed	Conditions Required
Oxidation	Calcium arsenate (Ca₃(AsO₄)₂)	Using oxidizing agents (e.g., H₂O₂)
Reduction	Elemental arsenic (As)	Using reducing agents (e.g., Zn)
Substitution	Arsenous acid (H₃AsO₃)	Reaction with acids (e.g., HCl)

Biology

In biological research, calcium arsenite is studied for its toxicological effects on living organisms. It has been shown to disrupt cellular processes by:

• Inhibiting Enzyme Function: It binds to thiol groups in enzymes, leading to oxidative stress and cell death.
• Interfering with DNA Repair Mechanisms: This contributes to its cytotoxic effects.

Case Study: Toxicological Effects on Cellular Systems
Research indicates that exposure to calcium arsenite leads to significant oxidative stress in various cell types, resulting in apoptosis and potential carcinogenic effects. Studies have demonstrated that even low concentrations can disrupt normal cellular functions.

Medicine

Historically, calcium arsenite has been investigated for therapeutic applications, particularly in oncology. It has been explored for:

• Cancer Treatment: Some studies suggest that low doses may have anti-cancer properties, particularly against certain types of leukemia.

Table 2: Historical Medical Applications of Calcium Arsenite

Application Type	Description
Chemotherapy	Investigated for treatment of acute promyelocytic leukemia
Toxicity Management	Used in controlled doses for specific medical conditions

Industry

Calcium arsenite has been utilized in various industrial applications, primarily as a pesticide and herbicide. Its use has declined due to environmental concerns and toxicity regulations.

Table 3: Industrial Uses of Calcium Arsenite

Application Type	Description
Pesticide	Historically used to control pests in agriculture
Wood Preservative	Applied to prolong the lifespan of wooden structures

Mechanism of Action

The mechanism of action of arsenious acid, calcium salt primarily involves the inhibition of cellular respiration. It binds to thiol groups in enzymes, disrupting their function and leading to cell death. The compound can also induce oxidative stress by generating reactive oxygen species (ROS), further contributing to its toxic effects.

Comparison with Similar Compounds

Calcium Arsenate vs. Sodium and Potassium Arsenites

• Chemical Structure and Valence State :
  • Calcium arsenate is an AsV (arsenic acid) salt, whereas sodium arsenite (NaAsO₂) and potassium arsenite (KAsO₂) are AsIII (arsenious acid) salts. This valence difference influences reactivity and toxicity. AsIII compounds are more acutely toxic due to their ability to disrupt cellular enzymes, while AsV compounds like calcium arsenate may act as phosphate analogs, interfering with ATP synthesis .
  • Solubility : Sodium arsenite (CAS 7784-46-5) is highly water-soluble, facilitating rapid bioavailability. Calcium arsenate’s solubility (~2500–3500 mg/L) is lower than sodium arsenite but higher than iron arsenates (<1% solubility), impacting its environmental persistence .

Calcium Arsenate vs. Iron Arsenates

• Environmental Stability :
  • Iron arsenates (e.g., scorodite, FeAsO₄·2H₂O) exhibit low solubility (<5 mg/L As in TCLP tests), making them more suitable for arsenic immobilization in waste management. In contrast, calcium arsenate’s higher solubility necessitates stabilization techniques like hydrothermal synthesis or calcination to reduce leaching .
  • Carbonation Susceptibility : Calcium arsenate degrades over time via carbonation (reaction with atmospheric CO₂), releasing soluble arsenic species. Iron arsenates are less prone to such degradation .

Calcium Arsenate vs. Magnesium Arsenites

• Solubility and Toxicity :
  • Magnesium arsenite (Mg(AsO₂)₂) is insoluble in water, reducing its bioavailability. Calcium arsenate’s solubility makes it more environmentally mobile, though its AsV form is less immediately toxic than AsIII compounds like magnesium arsenite .

Calcium Arsenate vs. Lead Arsenates

• Historical Use and Toxicity :
  • Lead arsenate (PbHAsO₄) was widely used as an insecticide but has been phased out due to lead and arsenic toxicity. Calcium arsenate, while less persistent in soil, still poses risks due to arsenic bioaccumulation .
  • Regulatory Status : Both compounds are classified as hazardous, but lead arsenate’s dual toxicity (Pb + As) has led to stricter disposal regulations compared to calcium arsenate .

Data Tables

Table 1: Solubility and Toxicity Comparison

Compound	Valence State	Solubility (As, mg/L)	Acute Toxicity (LD₅₀, rat oral)	Environmental Stability
Calcium arsenate	AsV	2500–3500	20–50 mg/kg	Low (carbonation-prone)
Sodium arsenite	AsIII	>10,000	10–15 mg/kg	Moderate
Iron arsenate (scorodite)	AsV	<5	>5000 mg/kg	High
Lead arsenate	AsV	~100	100–200 mg/kg	Moderate

Key Research Findings

• Redox Behavior : AsV in calcium arsenate can be reduced to AsIII in biological systems, increasing toxicity over time .
• Stabilization Challenges : Hydrothermal treatment reduces calcium arsenate solubility temporarily, but long-term carbonation remains a concern .
• Comparative Efficacy in Water Treatment : Calcium-based adsorbents (e.g., calcium arsenate) are less effective than magnesium-based ones for arsenic removal due to higher solubility .

Biological Activity

Arsenious acid, calcium salt (chemical formula: Ca(H₃AsO₃)₂), is a compound that has garnered attention for its biological activity, particularly in toxicology and pharmacology. This article delves into the mechanisms of action, toxicological effects, and potential therapeutic applications of this compound, supported by data tables and relevant case studies.

The biological effects of this compound primarily arise from its ability to interfere with cellular processes. Key mechanisms include:

• Inhibition of Cellular Respiration : The compound binds to thiol groups in enzymes, disrupting their function and leading to cell death. This interaction can induce oxidative stress by generating reactive oxygen species (ROS), which further contributes to its toxic effects .
• Calcium Homeostasis Disturbance : Arsenic exposure has been shown to disrupt calcium levels within cells, leading to genomic damage and apoptotic cell death. For instance, increased intracellular calcium levels have been correlated with arsenite-induced cytotoxicity .

Toxicological Effects

Arsenious acid exhibits significant toxicity across various biological systems. The following table summarizes key toxicological findings:

Study	Organism/Cell Type	Observed Effect	Mechanism
Lau et al. (2004)	Rat lung epithelial cells	Altered protein expression	Up-regulation of heat-shock proteins and oxidative stress proteins
Ma et al. (1998)	Human leukemia cells (NB4)	Induction of apoptosis	Regulation of cell cycle checkpoints
Liu & Huang (1996)	Chinese hamster ovary cells	Micronucleus formation	Disturbance in intracellular calcium homeostasis

Case Studies

• Cancer Treatment : Arsenic compounds, including arsenious acid, have been investigated for their potential in cancer therapy due to their ability to induce apoptosis in rapidly dividing cells. Studies indicate that low doses can selectively target cancer cells while sparing healthy ones .
• Diabetes Mellitus Association : Recent research has highlighted the role of arsenic exposure in the development of diabetes mellitus. Epidemiological studies suggest that arsenic may disrupt metabolic pathways, contributing to insulin resistance and β-cell dysfunction .

Research Findings

Research has explored various aspects of arsenious acid's biological activity:

• Oxidative Stress Induction : Studies have shown that arsenic compounds increase ROS levels, which can lead to cellular damage and apoptosis .
• Protein Interaction : Arsenite has been found to interact with proteins involved in various physiological pathways, leading to altered cellular responses .

Q & A

Basic Research Questions

Q. What are the standard synthesis protocols for preparing arsenious acid, calcium salt, and how do reaction conditions influence product purity?

• Methodological Answer : The compound is typically synthesized via neutralization reactions between arsenious acid (H₃AsO₃) and calcium hydroxide or carbonate. Precipitation methods are critical for isolating the salt, requiring precise pH control to avoid co-precipitation of impurities. Post-synthesis purification involves recrystallization or filtration under inert atmospheres to prevent oxidation . Reaction stoichiometry and temperature (e.g., maintaining <50°C) significantly affect crystallinity and arsenic(III) stability .

Q. How can researchers differentiate this compound from other calcium-arsenic compounds (e.g., calcium arsenate) using analytical techniques?

• Methodological Answer : X-ray diffraction (XRD) is essential for crystallographic distinction, as calcium arsenite (Ca(AsO₂)₂) and calcium arsenate (Ca₃(AsO₄)₂) have distinct lattice parameters. Complement with Reinsch test: arsenious acid salts release arsenic gas when heated with hydrochloric acid and copper foil, forming a gray-black deposit . Spectroscopic methods like Raman or FTIR can identify As-O bonding patterns unique to arsenite (AsO₂⁻) vs. arsenate (AsO₄³⁻) .

Q. What safety protocols are essential when handling this compound in laboratory settings?

• Methodological Answer : Due to arsenic’s toxicity, use fume hoods for synthesis and analysis. Personal protective equipment (PPE) must include nitrile gloves and arsenic-specific respirators. Waste disposal must comply with EPA/DOT HAZMAT guidelines for arsenic compounds (UN 1686). Regular air monitoring for airborne arsenic levels (OSHA PEL: 10 µg/m³) and emergency decontamination protocols are mandatory .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported solubility data for calcium arsenite across studies?

• Methodological Answer : Discrepancies often arise from variations in ionic strength, pH, and redox conditions. For example, solubility increases under acidic conditions due to arsenite protonation (H₃AsO₃ → H₂AsO₃⁻). Standardize experiments using buffered solutions (e.g., acetate buffer at pH 4–6) and inert gas purging to prevent oxidation to arsenate. Compare results with thermodynamic models (e.g., PHREEQC) to account for aqueous speciation .

Q. What advanced spectroscopic methods are employed for structural and electronic characterization of calcium arsenite?

• Methodological Answer : X-ray absorption spectroscopy (XAS) at the As K-edge provides oxidation state verification (arsenic III vs. V) and local coordination geometry. Pair with solid-state NMR (¹³C/⁴³Ca) to probe crystallographic sites. For surface analysis, use XPS to detect As 3d binding energy shifts (~44 eV for As³⁺) and rule out surface oxidation artifacts .

Q. How does hydrolysis under varying aqueous conditions (pH, temperature) affect the stability of calcium arsenite?

• Methodological Answer : Hydrolysis kinetics can be studied via batch experiments with controlled pH (2–12) and temperatures (25–80°C). Monitor arsenic release using ICP-MS and speciation via ion chromatography. At pH > 9, calcium arsenite undergoes partial dissolution, releasing AsO₂⁻, which disproportionates into As⁰ and AsO₄³⁻ under UV light. Use Arrhenius plots to model temperature-dependent degradation rates .

Data Analysis and Contradiction Resolution

Q. Why do conflicting results arise in toxicity studies of calcium arsenite, and how can experimental design mitigate these?

• Methodological Answer : Variability often stems from differences in bioavailability (e.g., particle size, speciation purity). Standardize bioassays using certified reference materials (CRMs) and include controls for arsenic oxidation. For in vitro studies, use chelating agents (e.g., EDTA) in cell culture media to isolate arsenic(III) effects. Meta-analyses should account for matrix effects (e.g., soil vs. aqueous systems) .

Q. What computational approaches are used to predict the environmental fate of calcium arsenite?

• Methodological Answer : Density functional theory (DFT) models simulate adsorption onto mineral surfaces (e.g., iron oxides), while molecular dynamics (MD) track dissolution kinetics. Combine with geochemical software (e.g., MINTEQ) to predict speciation in groundwater. Validate with field data using principal component analysis (PCA) to identify dominant environmental variables (e.g., redox potential, organic matter) .

Tables for Key Properties

Property	Calcium Arsenite (Ca(AsO₂)₂)	Reference
Molar Mass	253.89 g/mol
Solubility in Water (25°C)	0.12 g/100 mL (pH 5)
Crystal System	Monoclinic
Decomposition Temperature	150°C (forms CaO + As₂O₃)